Cas no 1002309-69-4 (2-fluoro-2-(quinolin-6-yl)acetic acid)

• Product Name: 2-fluoro-2-(quinolin-6-yl)acetic acid
• CAS No: 1002309-69-4
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 5770626
• PubChem ID: 57690919
• Update Time: 2025-05-21

2-fluoro-2-(quinolin-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Quinolineacetic acid, α-fluoro-
• 2-fluoro-2-(quinolin-6-yl)acetic acid

• Inchi： 1S/C11H8FNO2/c12-10(11(14)15)8-3-4-9-7(6-8)2-1-5-13-9/h1-6,10H,(H,14,15)
• InChI Key： HJBIZUNOVSCIDN-UHFFFAOYSA-N
• SMILES： C(C1C=CC2N=CC=CC=2C=1)(F)C(=O)O

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 390.6±27.0 °C(Predicted)
• pka: 1.48±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-fluoro-2-(quinolin-6-yl)acetic acid

Comprehensive Overview of 2-Fluoro-2-(quinolin-6-yl)acetic Acid (CAS No. 1002309-69-4): Properties, Applications, and Research Insights

The compound 2-fluoro-2-(quinolin-6-yl)acetic acid (CAS No. 1002309-69-4) is a fluorinated derivative of quinoline carboxylic acid, garnering significant attention in pharmaceutical and material science research. Its unique molecular structure, combining a quinoline scaffold with a fluoroacetic acid moiety, makes it a versatile intermediate for drug discovery and specialty chemical synthesis. Researchers are increasingly exploring its potential in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

In recent years, the scientific community has focused on fluorinated organic compounds due to their enhanced metabolic stability and bioavailability. The presence of the fluoro group in 2-fluoro-2-(quinolin-6-yl)acetic acid improves its binding affinity to biological targets, a feature highly sought after in drug design. This aligns with trending searches such as "fluorine in drug development" and "quinoline-based therapeutics," reflecting broader interest in precision medicine. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize this compound, ensuring high purity for research applications.

The synthesis of CAS 1002309-69-4 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination processes. Optimizing these methods remains a hot topic in green chemistry circles, as researchers seek to reduce hazardous byproducts—addressing the popular query "sustainable synthesis of fluorinated compounds." Additionally, its solubility in polar aprotic solvents like DMSO facilitates its use in high-throughput screening, a key step in modern pharmaceutical R&D workflows.

Beyond pharmaceuticals, 2-fluoro-2-(quinolin-6-yl)acetic acid shows promise in material science, particularly in designing fluorescent probes for biochemical imaging. This application resonates with the rising interest in "bioimaging agents" and "molecular sensors" across academic and industrial forums. Its quinoline core contributes to π-conjugation, enabling tunable optical properties—a feature explored in peer-reviewed studies indexed in major databases like SciFinder and Reaxys.

Quality control of 1002309-69-4 adheres to stringent ICH guidelines, with emphasis on residual solvent analysis and chiral purity (if applicable). These protocols address frequently asked questions about "QC standards for research chemicals" among procurement specialists. The compound’s stability under inert atmospheres and recommended storage at -20°C further ensure reproducibility in experimental results—a critical factor cited in recent publications on heterocyclic compound handling.

With the expanding market for custom synthesis services, demand for 2-fluoro-2-(quinolin-6-yl)acetic acid continues to grow, particularly among CROs (Contract Research Organizations). Patent landscapes reveal its inclusion in novel small molecule libraries, connecting to trending searches like "fragment-based drug discovery." As regulatory agencies emphasize structure-activity relationship (SAR) data, this compound’s well-documented physicochemical properties (LogP ~2.1, molecular weight 219.2 g/mol) position it as a valuable tool for lead optimization studies.

In conclusion, CAS 1002309-69-4 exemplifies the convergence of fluorine chemistry and heterocyclic innovation, addressing multiple pain points in contemporary research. Its applications span from biocatalysis studies to advanced material engineering, making it a recurring subject in grant proposals and industry white papers. Ongoing investigations into its structure-property relationships promise to unlock further utilities, solidifying its role in next-generation scientific breakthroughs.